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Abstract
Seryl-leucine (Ser-Leu) is a dipeptide composed of the amino acids L-serine and L-leucine.

While its chemical structure and basic properties are well-characterized, a comprehensive

understanding of its specific biological functions remains largely unexplored in publicly

available scientific literature. This technical guide provides a detailed overview of the known

structural and chemical properties of seryl-leucine. Due to the scarcity of direct research on the

dipeptide's function, this document also presents an in-depth analysis of the well-established

biological roles of its constituent amino acids, L-serine and L-leucine, to provide a foundational

context for potential areas of investigation. Furthermore, this guide outlines general

experimental protocols and methodologies commonly employed in the study of dipeptide

biology, which could be adapted for future research into the specific activities of seryl-leucine.

Seryl-Leucine: Structure and Chemical Properties
Seryl-leucine is a dipeptide formed from the amino acids L-serine and L-leucine, joined by a

peptide bond.[1] Its formal IUPAC name is (2S)-2-[[(2S)-2-amino-3-hydroxypropanoyl]amino]-4-

methylpentanoic acid.[1]
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Below is a table summarizing the key chemical and physical properties of seryl-leucine.

Property Value Source

Molecular Formula C₉H₁₈N₂O₄ PubChem[1]

Molecular Weight 218.25 g/mol PubChem[1]

Canonical SMILES
CC(C)C--INVALID-LINK--

NC(=O)--INVALID-LINK--N
PubChem[1]

InChI Key
NFDYGNFETJVMSE-

BQBZGAKWSA-N
PubChem[1]

CAS Number 6665-16-3 PubChem[1]

Description

A dipeptide formed from L-

serine and L-leucine residues.

It has a role as a metabolite.

PubChem[1]

Physical Description Solid Human Metabolome Database

logP (octanol-water) -3.17 (Extrapolated) Human Metabolome Database

The Human Metabolome Database identifies seryl-leucine as a secondary metabolite and

notes that very few articles have been published on this specific dipeptide.[2] It has been

detected, though not quantified, in foods such as chicken, duck, and pork.[2]

Functional Insights from Constituent Amino Acids
Direct experimental evidence detailing the specific biological functions of the seryl-leucine

dipeptide is currently lacking in the scientific literature. However, the well-documented roles of

its constituent amino acids, L-serine and L-leucine, can offer potential, albeit hypothetical,

avenues for its biological significance. It is crucial to emphasize that the activity of the dipeptide

may not be a simple summation of the activities of its individual amino acids.

L-Serine: A Key Metabolite and Neuromodulator
L-serine is a non-essential amino acid with diverse and critical roles in cellular metabolism and

function. It serves as a precursor for the synthesis of other amino acids, such as glycine and
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cysteine, as well as phospholipids like phosphatidylserine. Furthermore, L-serine is a key

molecule in one-carbon metabolism through the folate cycle, which is essential for nucleotide

synthesis and methylation reactions. In the central nervous system, L-serine is a precursor to

the neuromodulators D-serine and glycine, which are important co-agonists of NMDA

receptors.

L-Leucine: A Potent Regulator of Protein Metabolism
and Cell Signaling
L-leucine is an essential branched-chain amino acid (BCAA) renowned for its profound effects

on protein metabolism and cellular signaling. The most well-characterized function of leucine is

its ability to stimulate protein synthesis through the activation of the mechanistic Target of

Rapamycin Complex 1 (mTORC1) signaling pathway.

The mTORC1 pathway is a central regulator of cell growth, proliferation, and metabolism.

Leucine acts as a key signaling molecule, indicating amino acid availability to the cell. The

binding of leucine, either directly or through its metabolites, to intracellular sensors leads to the

activation of mTORC1. Activated mTORC1 then phosphorylates downstream targets, including

S6 kinase 1 (S6K1) and eukaryotic initiation factor 4E-binding protein 1 (4E-BP1), to promote

protein synthesis.
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Figure 1. Simplified L-Leucine mediated mTORC1 signaling pathway.

General Methodologies for Dipeptide Research
Investigating the specific functions of seryl-leucine would require a combination of in vitro and

in vivo experimental approaches. The following outlines general protocols that could be

adapted for the study of this dipeptide.

In Vitro Cell-Based Assays
Cell Viability and Proliferation Assays: To determine the effect of seryl-leucine on cell growth,

assays such as the MTT or MTS assay can be employed. Cells of interest (e.g., muscle

cells, neurons, cancer cell lines) would be cultured in the presence of varying concentrations

of seryl-leucine, and cell viability would be measured over time.

Signaling Pathway Analysis (Western Blotting): To investigate if seryl-leucine can activate

signaling pathways like mTORC1, Western blotting can be used. Cells would be treated with
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seryl-leucine, and cell lysates would be probed with antibodies specific for phosphorylated

and total proteins in the pathway of interest (e.g., p-mTOR, p-S6K1, p-4E-BP1).

Metabolomics Analysis: To understand how seryl-leucine is metabolized and how it affects

cellular metabolism, techniques like mass spectrometry-based metabolomics can be utilized.

Cells would be incubated with labeled or unlabeled seryl-leucine, and changes in the

intracellular and extracellular metabolite profiles would be analyzed.
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Figure 2. General experimental workflow for Western blot analysis.

In Vivo Studies
Animal Models: To assess the physiological effects of seryl-leucine, animal models (e.g.,

mice, rats) could be utilized. Seryl-leucine could be administered orally or via injection, and

various physiological parameters could be monitored, such as muscle mass, metabolic rate,

and cognitive function.

Pharmacokinetic Studies: To determine the absorption, distribution, metabolism, and

excretion (ADME) of seryl-leucine, pharmacokinetic studies would be necessary. This would

involve administering the dipeptide to animals and measuring its concentration in blood and

various tissues over time using techniques like LC-MS/MS.

Conclusion and Future Directions
Seryl-leucine is a chemically defined dipeptide whose biological function remains a nascent

field of research. While the individual roles of L-serine and L-leucine are well-established,

providing a basis for hypothesized functions, dedicated studies on the dipeptide are necessary

to elucidate its specific activities. Future research should focus on investigating the transport of

seryl-leucine into cells, its metabolic fate, and its potential to modulate signaling pathways,

particularly in tissues where its constituent amino acids are known to be highly active, such as

skeletal muscle and the central nervous system. The application of the general experimental
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methodologies outlined in this guide will be instrumental in uncovering the physiological

significance of this understudied dipeptide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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